Cas no 477331-65-0 (AK269027)

• Product Name: AK269027
• CAS No: 477331-65-0
• MF: C₂₃H₁₄Cl₂F₃N₃O₂S
• MW: 524.34237241745
• CID: 3050735
• PubChem ID: 1828903
• Update Time: 2025-04-21

AK269027 Chemical and Physical Properties

Names and Identifiers

• AK269027
• 477331-65-0
• N-(2-Chloro-5-(trifluoromethyl)phenyl)-2-((3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamide
• 2-((3-(4-CHLOROPHENYL)-4-OXO-3,4-DIHYDRO-2-QUINAZOLINYL)SULFANYL)-N-(2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL)ACETAMIDE
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide
• AKOS002174541
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• STK016523
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• 650-719-4

• Inchi： 1S/C23H14Cl2F3N3O2S/c24-14-6-8-15(9-7-14)31-21(33)16-3-1-2-4-18(16)30-22(31)34-12-20(32)29-19-11-13(23(26,27)28)5-10-17(19)25/h1-11H,12H2,(H,29,32)
• InChI Key： AXMDFGYENHBGJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(CSC1=NC2C=CC=CC=2C(N1C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 523.0135877Da
• Monoisotopic Mass: 523.0135877Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 87.1Ų